Cas no 37098-76-3 (Benzoic acid, 5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro-)
37098-76-3 structure
Product Name:Benzoic acid, 5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro-
CAS No:37098-76-3
MF:C15H13ClFNO4S
MW:357.784425497055
CID:1481125
PubChem ID:45414691
Update Time:2025-04-21
Benzoic acid, 5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro-
- 37098-76-3
- 5-[[[2-(4-Chlorophenyl)ethyl]amino]sulfonyl]-2-fluorobenzoic acid
- DTXSID701169181
-
- Inchi: 1S/C15H13ClFNO4S/c16-11-3-1-10(2-4-11)7-8-18-23(21,22)12-5-6-14(17)13(9-12)15(19)20/h1-6,9,18H,7-8H2,(H,19,20)
- InChI Key: OJJDOVNSTANVDH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CCNS(C1C=CC(=C(C(=O)O)C=1)F)(=O)=O
Computed Properties
- Exact Mass: 357.02389
- Monoisotopic Mass: 357.0237849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- PSA: 83.47
Benzoic acid, 5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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